N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide

• Molecular Formula: C16H14N2O3S2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C16H14N2O3S2/c1-11-6-8-12(9-7-11)23(20,21)10-15(19)18-16-17-13-4-2-3-5-14(13)22-16/h2-9H,10H2,1H3,(H,17,18,19)
• InChI Key: YKKAORBGOONNAV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=NC3=CC=CC=C3S2
• solubility: 1.3 [ug/mL]

Description

N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide, also known as BTA-1, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. BTA-1 is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. In particular, N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in various physiological processes such as acid-base balance and ion transport. Additionally, N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide has been shown to modulate the activity of certain ion channels, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide has a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, modulation of ion channel activity, and inhibition of cancer cell growth. Additionally, N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide in lab experiments is its relatively simple synthesis method, which allows for easy preparation of the compound. Additionally, N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide has been shown to have a variety of biochemical and physiological effects, making it a versatile tool for investigating various biological processes. However, one limitation of using N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide is its relatively low potency compared to other compounds with similar activities, which may limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide, including further investigation of its neuroprotective and anti-cancer properties, as well as the development of more potent analogs with improved properties. Additionally, N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide may be useful as a starting point for the development of new drugs for a variety of diseases and conditions. Further research is needed to fully understand the mechanism of action of N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide and its potential applications in various fields of scientific research.

Synthesis Methods

N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide can be synthesized using a variety of methods, including the reaction of toluene-4-sulfonyl chloride with N-benzothiazol-2-yl-acetamide in the presence of a base such as triethylamine. Other methods involve the use of different reagents and conditions, but the general approach involves the formation of a sulfonamide bond between the toluene-4-sulfonyl group and the nitrogen atom of the benzothiazole ring.

Scientific Research Applications

N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide has been studied for its potential applications in a variety of fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide has been shown to have neuroprotective effects, which may make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide has been shown to inhibit the growth of certain types of cancer cells, making it a potential anti-cancer agent. In drug discovery, N-Benzothiazol-2-yl-2-(toluene-4-sulfonyl)-acetamide has been used as a starting point for the development of new drugs with improved properties.